molecular formula C13H19N3O B8455722 1-(4-Aminobenzoyl)-3-dimethylamino-pyrrolidine

1-(4-Aminobenzoyl)-3-dimethylamino-pyrrolidine

Cat. No.: B8455722
M. Wt: 233.31 g/mol
InChI Key: SZFOPBSURDUGFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Aminobenzoyl)-3-dimethylamino-pyrrolidine is a useful research compound. Its molecular formula is C13H19N3O and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19N3O

Molecular Weight

233.31 g/mol

IUPAC Name

(4-aminophenyl)-[3-(dimethylamino)pyrrolidin-1-yl]methanone

InChI

InChI=1S/C13H19N3O/c1-15(2)12-7-8-16(9-12)13(17)10-3-5-11(14)6-4-10/h3-6,12H,7-9,14H2,1-2H3

InChI Key

SZFOPBSURDUGFW-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCN(C1)C(=O)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 4-aminobenzoic acid (1.4 g, 10 mmol), 3-(dimethylamino)-pyrrolidine (1.5 g, 13 mmol) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (2.5 g, 13 mmol) in CH2Cl2 is stirred at room temperature for 16 h, diluted with CH2Cl2, washed with water, dried over MgSO4 and concentrated in vacuo to give the title compound (1.1 g), identified by NMR analysis.
Quantity
1.4 g
Type
reactant
Reaction Step One
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1.5 g
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reactant
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2.5 g
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reactant
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0 (± 1) mol
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solvent
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0 (± 1) mol
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solvent
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Synthesis routes and methods II

Procedure details

The 3-dimethylamino-1-(4-nitrobenzoyl)pyrrolidine (2.4 g, crude), obtained in Step 1, is dissolved in methanol, treated sequentially with hydrazine (5 mL) and Raney-Nickel (suspension in water, approximately 1 g), stirred at room temperature for 4 h and filtered through celite. The filtercake is washed with methanol. The filtrates are combined and concentrated to give 1-(4-aminobenzoyl)-3-dimethylamino-pyrrolidine as a pale brown oil, identified by HPLC and MS [234.5 m/e (M+H)].
Name
3-dimethylamino-1-(4-nitrobenzoyl)pyrrolidine
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
1 g
Type
catalyst
Reaction Step Two
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0 (± 1) mol
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solvent
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